Cas no 22767-82-4 (Phosphoramidic acid,N-(2,4-dimethylphenyl)-, diethyl ester)

• Product name: Phosphoramidic acid,N-(2,4-dimethylphenyl)-, diethyl ester
• CAS No: 22767-82-4
• MF: C₁₂H₂₀NO₃P
• MW: 257.265864372253
• CID: 280103
• PubChem ID: 319396

Phosphoramidic acid,N-(2,4-dimethylphenyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoramidic acid,N-(2,4-dimethylphenyl)-, diethyl ester
• N-diethoxyphosphoryl-2,4-dimethylaniline
• AC1L804X
• AG-E-65467
• CTK4F0136
• N-DIETHOXYPHOSPHORYL-2,4-DIMETHYL-ANILINE
• NSC263536
• Phosphoramidic acid, (2,4-dimethylphenyl)-,diethyl ester
• Phosphorsaeure-diethylester-2,4-dimethylanilid
• NSC-263536
• 22767-82-4
• DTXSID80312830

• Inchi： InChI=1S/C12H20NO3P/c1-5-15-17(14,16-6-2)13-12-8-7-10(3)9-11(12)4/h7-9H,5-6H2,1-4H3,(H,13,14)
• InChI Key： YSPBUSSFSXCIMR-UHFFFAOYSA-N
• SMILES： CCOP(NC1C=CC(C)=CC=1C)(=O)OCC

Computed Properties

• Exact Mass: 257.1182
• Monoisotopic Mass: 257.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų
• XLogP3: 2.8

Experimental Properties

• Density: 1.129
• Boiling Point: 319.7°C at 760 mmHg
• Flash Point: 147.2°C
• Refractive Index: 1.524
• PSA: 47.56
• LogP: 3.96940